(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium

• IUPAC Name: (E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium
• InChI: InChI=1S/3C11H20O2.C8H18O4.Y/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;1-9-3-5-11-7-8-12-6-4-10-2;/h3*7,12H,1-6H3;3-8H2,1-2H3;/b3*8-7+
• InChI Key: TULGLLWHJUMSGH-YCLPLZAJSA-N
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.COCCOCCOCCOC.[Y]
• Isomeric SMILES: CC(/C(=C\C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C\C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C\C(=O)C(C)(C)C)/O)(C)C.COCCOCCOCCOC.[Y]
• Molecular Formula: C41H78O10Y
• Molecular Weight: 820.0 g/mol
• CAS No.: 952518-10-4

Description

(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium is a complex compound that combines organic and inorganic components. This compound is notable for its unique structure, which includes a hydroxy group, multiple methoxy groups, and a yttrium atom. The presence of yttrium, a rare earth element, adds to the compound’s significance in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one typically involves the use of specific organic reagents and catalysts. The reaction conditions often require controlled temperatures and pH levels to ensure the correct formation of the compound. The synthesis of 1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane involves the use of ethylene glycol derivatives and methanol under acidic or basic conditions to facilitate the etherification process.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reagents are mixed and reacted under optimized conditions. The presence of yttrium necessitates the use of specialized equipment to handle and incorporate the rare earth element into the final product. Purification processes such as distillation, crystallization, and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form alcohols or alkanes.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or alkanes.

Scientific Research Applications

(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic properties and potential use in drug development.

Industry: Utilized in the production of advanced materials and as a component in specialized coatings and polymers.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups can participate in hydrogen bonding and other interactions with biological molecules. The yttrium atom may play a role in catalytic processes or as a structural component in materials science applications.

Comparison with Similar Compounds

Similar Compounds

Allylamine: An organic compound with a similar unsaturated amine structure.

4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride: A compound used in peptide synthesis with similar functional groups.

Uniqueness

(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane;yttrium is unique due to the presence of the yttrium atom, which imparts distinct chemical and physical properties. This combination of organic and inorganic components makes it valuable for specialized applications in various fields.